Copper(II)oxide

• IUPAC Name: oxocopper
• InChI: InChI=1S/Cu.O
• InChI Key: QPLDLSVMHZLSFG-UHFFFAOYSA-N
• Canonical SMILES: O=[Cu]
• Molecular Formula: CuO
• Molecular Weight: 79.55 g/mol
• Physical Description: Dry Powder; Dry Powder, Pellets or Large Crystals; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Other Solid; Water or Solvent Wet Solid; Water or Solvent Wet Solid, Other Solid, Steel-grey to black solid; [Merck Index] Black odorless powder; [Alfa Aesar MSDS], Finely divided black particulate dispersed in air. [Note: Exposure may occur in copper & brass plants and during the welding of copper alloys.]
• Boiling Point: 1026 °C (decomp), Decomposes
• Solubility: Practically insol in water, alc; sol in dilute acids, alkali cyanides, ammonium carbonate soln; slowly sol in ammonia, SOL IN AMMONIUM CHLORIDE, POTASSIUM CYANIDE, Soluble in acids; difficultly soluble in water, Virtually insoluble in water or alcohols; copper(II) oxide dissolves slowly in ammonia solution but quickly in ammonium carbonate solution; it is dissolved by alkali metal cyanides and by strong acid solutions; hot formic acid and boiling acetic acid solutions readily dissolve the oxide., Insoluble
• Density: 6.315 @ 14 °C/4 °C, 6.4 (CuO)
• Vapor Pressure: 0 mmHg (approx)
• Color/Form: Black to brownish-black amorphous or crystalline powder or granules, Monoclinic crystals or black powder, Finely divided black particulate dispersed in air.
• CAS RN: 163686-95-1, 1317-38-0
• Melting Point: 1326 °C, 1879 °F (Decomposes)

Description

Copper(II) oxide, also known as cupric oxide, is an inorganic compound with the formula CuO. It is a black solid and is one of the two stable oxides of copper, the other being Cu2O or copper(I) oxide (cuprous oxide). As a mineral, it is known as tenorite.

Synthesis Analysis

Copper(II) oxide is produced on a large scale by pyrometallurgy, as one stage in extracting copper from its ores. The ores are treated with an aqueous mixture of ammonium carbonate, ammonia, and oxygen to give copper(I) and copper(II) ammine complexes, which are extracted from the solids. These complexes are decomposed with steam to give CuO. It can also be formed by heating copper in air at around 300–800 °C. For laboratory uses, pure copper(II) oxide is better prepared by heating copper(II) nitrate, copper(II) hydroxide, or basic copper(II) carbonate.

Molecular Structure Analysis

Copper(II) Oxide consists of one copper atom (Cu) and one oxygen atom (O). The ‘II’ in its name signifies that the copper ion in this compound has a +2 oxidation state. This is a result of copper losing two of its electrons to oxygen, which is more electronegative. The compound’s structure is characterized by a monoclinic crystal system.

Chemical Reactions Analysis

Copper(II) oxide reacts with carbon monoxide or hydrogen to make copper metal. It also exhibits strong paramagnetic behavior.

Physical And Chemical Properties Analysis

Copper(II) Oxide is a brownish-black or sometimes green colored crystalline solid. It exhibits ionic bonding between the copper ions and oxide ions, which leads to its high melting point (1326°C) and boiling point (1800°C). Furthermore, CuO is insoluble in water but can react with acids to form corresponding copper salts.

Scientific Research Applications

Electronics

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Energy Storage

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Catalysis

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Environmental Remediation

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Biomedical Applications

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Photocatalysis

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Other Technological Applications

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Mechanism of Action

Target of Action

Copper(II) oxide, also known as cupric oxide, is an inorganic compound that interacts with various targets in the body. It is involved in the activity of several angiogenic factors, including vascular endothelial growth factor (VEGF) and angiogenin . When copper or other heavy metals are in excess, metallothioneins (MTs) are transcriptionally activated to reduce cytotoxicity by binding to free metal ions .

Mode of Action

Copper(II) oxide interacts with its targets through various mechanisms. It reacts with mineral acids such as hydrochloric acid, sulfuric acid, and nitric acid to give the corresponding hydrated copper(II) salts . In the cellular environment, copper(II) oxide nanoparticles can cross the membrane and cause cell death either by the production of reactive oxygen species or by the disruption of cell function, thereby affecting proteins and DNA .

Biochemical Pathways

Copper(II) oxide affects several biochemical pathways. Copper metabolism involves uptake, distribution, sequestration, and excretion, at both the cellular and systemic levels . After incorporation, some copper ions will be targeted to different cuproproteins (CuPrs) via three utilization pathways: cytosolic, mitochondrial, and Golgi routes . The copper utilization pathways include the CCS-SOD1 route, the Atox1-ATP7A/B-CuPrs pathway, and the Cox17-Sco1/2-CcO route .

Pharmacokinetics

The pharmacokinetics of Copper(II) oxide, particularly in its nanoparticle form, is an area of active research. One study found that oral exposure to Copper(II) oxide nanoparticles at a dosage of 2000 mg/kg may cause mild transitory liver damage, mainly resolved during a 14-day post-exposure period . Another study demonstrated model-based dissolution kinetics of Copper(II) oxide nanoparticles in the cellular interior at post-exposure conditions .

Result of Action

The action of Copper(II) oxide results in various molecular and cellular effects. It can react with many toxic chemicals to oxidize them, rendering them non-toxic . It also exhibits antibacterial activity against S. aureus and E. coli . Moreover, it has been found to cause severe damage to the cell envelope of bacteria, leading to their death .

Action Environment

The action of Copper(II) oxide is influenced by environmental factors. For instance, its photocatalytic activity, which uses photonic energy to start chemical reactions, is utilized in pollution reduction, self-cleaning, and self-disinfecting products . When released into water, Copper(II) oxide can be carried in surface waters either in the form of free copper or its compounds, eventually depositing in the sediments of rivers, lakes, and estuaries .

Safety and Hazards

Copper(II) Oxide can cause irritation and other health hazards when inhaled, ingested, or in contact with skin. As an environmental contaminant, it can be toxic to aquatic life.

Future Directions

The future for Copper(II) Oxide is promising, as ongoing research in nanotechnology and other scientific fields continues to unearth new applications and safer handling methodologies for this remarkable compound. It can be used in batteries to store energy more efficiently. It also has potential use in medicine, especially in targeting cancer cells and healing wounds.